Cas no 7784-30-7 (aluminum phosphate)

• Product Name: aluminum phosphate
• CAS No: 7784-30-7
• MF: AlO₄P
• MW: 121.952899932861
• MDL: MFCD00003430
• CID: 47858
• PubChem ID: 24855498
• Update Time: 2026-05-14

aluminum phosphate Chemical and Physical Properties

Names and Identifiers

• aluminum phosphate
• aluminum orthophosphate
• ALUMINUM PHOSPHATE SOLUTION
• Aluminum Phosphate Tribasic
• Phosphoric acid, aluminum salt (1:1)
• Aluminumphosphate-tribasic
• Aluminium phosphate
• AluMiniuM phosphate, pure
• Aluminumphosphate (Al(PO4)) (7CI)
• ALPO
• AlPO 11
• AlPO 5
• Alfogel
• Aluminummonophosphate
• Aluminum phosphate(1:1)
• Aluphos
• B 111
• FB 67
• FFB 32
• Fabutit 320
• Fabutit 705
• Fabutit 748
• Fosfalugel
• Fosfalumina
• Monoaluminum phosphate
• Phosphaljel
• Phosphalugel
• Phosphalujel
• Phosphalutab
• Phosphaluvet
• Rehydraphos
• Ulcocid
• VPI
• aluminophosphate(AlPO4)

• MDL： MFCD00003430
• Inchi： 1S/Al.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3
• InChI Key： ILRRQNADMUWWFW-UHFFFAOYSA-K
• SMILES： [Al+3].O=P([O-])([O-])[O-]

Computed Properties

• Exact Mass: 124.95800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White orthorhombic crystals or powders.
• Density: 2.56 g/mL at 25 °C(lit.)
• Melting Point: 1500 ºC
• Water Partition Coefficient: Insoluble
• PSA: 96.06000
• LogP: 0.72350
• Merck: 14,358

aluminum phosphate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3260
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• RTECS：TB6450000
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on aluminum phosphate

Aluminum Phosphate: A Comprehensive Overview

Aluminum phosphate, with the CAS number 7784-30-7, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as aluminum phosphate, is a white crystalline solid that is sparingly soluble in water. Its chemical formula is AlPO₄, and it plays a crucial role in fields ranging from environmental science to materials engineering.

The latest research on aluminum phosphate has shed light on its unique properties and potential applications. For instance, studies have shown that aluminum phosphate exhibits excellent adsorption capabilities, making it an ideal candidate for water treatment processes. This property is particularly valuable in removing heavy metals and other contaminants from industrial wastewater, thereby contributing to environmental sustainability.

In the agricultural sector, aluminum phosphate has been explored as a potential soil amendment. Recent findings indicate that it can enhance soil fertility by improving nutrient availability and reducing aluminum toxicity in acidic soils. This application aligns with the growing demand for sustainable agricultural practices that minimize the use of synthetic chemicals.

The synthesis of aluminum phosphate involves several methods, including precipitation, hydrothermal synthesis, and sol-gel techniques. Each method has its advantages and limitations, depending on the desired product properties. For example, hydrothermal synthesis allows for better control over particle size and morphology, which is critical for applications in catalysis and drug delivery systems.

In terms of environmental impact, aluminum phosphate has been studied for its role in mitigating pollution. Researchers have found that it can effectively adsorb organic pollutants such as dyes and pharmaceutical residues from aqueous solutions. This capability makes it a promising material for developing eco-friendly filtration systems.

The future of aluminum phosphate research looks promising, with ongoing studies focusing on its potential in advanced materials science. For instance, scientists are exploring its use in creating bioactive coatings for medical implants, which could enhance biocompatibility and reduce the risk of infections. Additionally, its application in energy storage devices, such as batteries and supercapacitors, is being investigated due to its high surface area and excellent electrochemical properties.

In conclusion, aluminum phosphate, with its diverse applications and promising research outcomes, continues to be a focal point in various scientific disciplines. As advancements in materials science and environmental technology progress, the potential of this compound is expected to expand further, offering innovative solutions to global challenges.